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The tables below summarize the quantitative findings from the identified studies, which primarily used cost-

utility analysis and clinical trials to evaluate the antidepressants.

Table 1: Cost-Effectiveness and Economic Outcomes

Comparison

Context /| Model

Key Economic Findings Source

Nefazodone vs.

Imipramine

Nefazodone vs.

Imipramine

Nefazodone vs.

Imipramine

Nefazodone vs.

Fluoxetine

Lifetime model,
Managed Care
(US) [1]

Lifetime model,
Primary Care
(Canada) [2] [3]

One-year clinical
trial (UK) [4]

Lifetime model,
Managed Care
(US) [1]

Lifetime cost: $16,669 (Nef) vs. $15,348 (Imi);
Cost-effectiveness: $4,065 per QALY gained for
Nefazodone.

Nefazodone cost $1,447 less and provided 0.72
more QALYs than Imipramine.
Annual cost per patient: £218 (Nef) vs. £254 (Imi);

Cost per success: £242 (Nef) vs. £323 (Imi).

Nefazodone had $329 fewer costs and 0.06
more QALYs than Fluoxetine.
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Comparison Context /| Model Key Economic Findings Source
Lifetime model,
Primary Care

(Canada) [2] [3]

Nefazodone vs.
Fluoxetine

Nefazodone cost $14 less and provided 0.11
more QALYs than Fluoxetine.

Fluoxetine vs. Six-month study, For Major Depressive Disorder, total costs were

Imipramine Primary Care

(Spain) [5] [6]

significantly lower for Imipramine (€469.66) than
Fluoxetine (€1,585.93), with similar effectiveness.

Lifetime model,
Managed Care
(US) 1]

Fluoxetine vs.
Imipramine

Cost-effectiveness of Fluoxetine vs. Imipramine
was $6,346 per QALY gained.

Table 2: Clinical Effectiveness and Side Effects

Aspect

Nefazodone

Imipramine

Fluoxetine

Antidepressant

Comparable to Imipramine

Comparable to

Comparable to

Efficacy and Fluoxetine [7] [8] [9] Nefazodone and Nefazodone and
Fluoxetine [7] [5] Imipramine [8] [5] [9]

Side Effect Better tolerated, More side effects and -

Profile significantly fewer higher dropout due to

adverse events than
Nefazodone [7] [10]

adverse effects and lower
dropout rate than

Impact on Sleep

Imipramine [7] [10]

Improved multiple
objective/subjective sleep
measures; did not suppress
REM sleep [8] [9]

Worsened several
objective sleep
measures (e.g., reduced
sleep efficiency,
increased awakenings,
suppressed REM sleep)

[8] [9]
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Aspect Nefazodone Imipramine Fluoxetine
Key Factor in Higher compliance rates Lower drug cost offset -
Cost- were a major driver of better by higher rates of
Effectiveness long-term outcomes and discontinuation and
lower costs [1] [2] [3] side effect

management [1] [5]

Key Experimental Protocols and Methodologies

The findings in the tables are derived from specific types of clinical and economic studies. Here are the

methodologies used in the key research.

Cost-Utility Analysis Model

This methodology was used in several studies to estimate long-term outcomes [1] [2] [3].

e Objective: To estimate the lifetime health outcomes and medical costs of different antidepressant
treatments from a healthcare system perspective.

e Method: A clinical decision analysis model, often a Markov state-transition model, was constructed
to simulate the patient's journey (e.g., acute treatment, remission, relapse, recovery). The model
represents an ideal primary care practice.

e Data Inputs:

o Probabilities of clinical events (treatment response, recurrence, suicide) from published
literature and clinical trials.

o Compliance rates for each medication.

o Medical resource use and costs (e.g., physician visits, medications, hospitalization).

o Health utilities (preferences for health states) obtained from patients with major depression to
calculate Quality-Adjusted Life Years (QALYS).

¢ Analysis: Costs and QALYs were discounted (typically at 5%). Incremental cost-effectiveness
ratios (ICERs), representing the cost per QALY gained for one treatment over another, were
calculated. Sensitivity analyses were performed to test the robustness of the model's assumptions.

This methodology is summarized in the following workflow:
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Double-Blind, Randomized Clinical Trials (RCTs)

This is the standard for evaluating the clinical efficacy and safety of medications [7] [8].

¢ Objective: To compare the efficacy and tolerability of Nefazodone against active controls
(Imipramine, Fluoxetine) and/or placebo.
e Design:
o Randomized: Patients are randomly assigned to a treatment group.
o Double-Blind: Neither the patients nor the investigators know which treatment is being
administered.
o Parallel-Group: Different groups of patients receive different treatments concurrently.
o Duration: Typically 6-8 weeks for the acute phase, with some studies including a longer
continuation phase (up to one year).
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e Participants: Adult outpatients meeting standardized diagnostic criteria for major depressive disorder
(e.g., DSM-III-R, Research Diagnostic Criteria), often with a minimum score on a depression scale
like the Hamilton Rating Scale for Depression (HAM-D).

¢ Intervention: Fixed or flexible dosing of the study drugs (e.g., Nefazodone 100-500 mg/day,
Imipramine 50-250 mg/day, Fluoxetine 20 mg/day).

e Outcome Measures:

o Primary: Change from baseline in clinician-rated scales (e.g., HAM-D, Clinical Global
Impressions - CGlI).

o Secondary: Patient-rated scales, side effect profiles, dropout rates, and specific measures like
sleep architecture (polysomnography).

Interpretation and Key Insights

e Compliance is Crucial: A consistent finding across economic models is that higher compliance
rates with Nefazodone (due to its better side effect profile) were a key driver of its long-term cost-
effectiveness, despite a higher acquisition cost than tricyclics like Imipramine [1] [2] [3].

e Context Matters: Economic conclusions can vary by healthcare setting. While most models found
Nefazodone cost-effective, one primary care study concluded that Imipramine was more cost-
effective than Fluoxetine due to similar effectiveness but lower costs [5]. This highlights the
importance of context and the types of costs included in the analysis.

e Consider All Outcomes: Beyond pure economics, Nefazodone demonstrated a significant
secondary benefit of improving sleep parameters in depressed patients with insomnia, unlike
Fluoxetine which could disrupt sleep [8] [9]. This can be an important differentiator in clinical decision-
making.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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